Cas no 134895-33-3 (Adenosine,8-(2-hydroxypropyl)- (9CI))

• Product Name: Adenosine,8-(2-hydroxypropyl)- (9CI)
• CAS No: 134895-33-3
• MF: C₁₃H₁₉N₅O₅
• MW: 325.320462465286
• CID: 157925
• PubChem ID: 131830
• Update Time: 2025-04-19

Adenosine,8-(2-hydroxypropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,8-(2-hydroxypropyl)- (9CI)
• 8-(2-hydroxypropyl)adenosine
• 8-Hpad
• (2S,3R,4S,5R)-2-[6-amino-8-(2-hydroxypropyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 134895-33-3
• 8-(2-Hydroxypropyl)-9-pentofuranosyl-9H-purin-6-amine
• DTXSID00928811

• Inchi： 1S/C13H19N5O5/c1-5(20)2-7-17-8-11(14)15-4-16-12(8)18(7)13-10(22)9(21)6(3-19)23-13/h4-6,9-10,13,19-22H,2-3H2,1H3,(H2,14,15,16)/t5?,6-,9-,10-,13+/m1/s1
• InChI Key： WMCYWCMJHJUXSU-ZLAYJSDNSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@H]1N1C2=C(C(N)=NC=N2)N=C1CC(C)O)O)O

Computed Properties

• Exact Mass: 325.13861872g/mol
• Monoisotopic Mass: 325.13861872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 160Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides